N-(2-fluorophenyl)-4-methoxynaphthalene-1-sulfonamide

• IUPAC Name: N-(2-fluorophenyl)-4-methoxynaphthalene-1-sulfonamide
• InChI: InChI=1S/C17H14FNO3S/c1-22-16-10-11-17(13-7-3-2-6-12(13)16)23(20,21)19-15-9-5-4-8-14(15)18/h2-11,19H,1H3
• InChI Key: YQVZYJRETWIUTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H14FNO3S
• Molecular Weight: 331.4 g/mol

Description

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound from specific starting materials. The analysis of the synthesis process includes understanding the reaction mechanisms, the conditions required for the reactions, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry methods (like DFT calculations) are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. It includes understanding the reaction mechanisms, the conditions required for the reactions, and the products formed.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, stability, reactivity, etc.

Mechanism of Action

For biologically active compounds, the mechanism of action refers to how the compound interacts with biological systems, particularly at the molecular level. This often involves understanding how the compound interacts with specific proteins or other biomolecules in the body.

Safety and Hazards

The safety and hazards of a compound refer to its potential to cause harm to humans, animals, or the environment. This includes its toxicity, flammability, reactivity, and any precautions that need to be taken while handling it.